Cas no 27826-77-3 (1,3,5-Triazin-2(1H)-one,4-(dimethylamino)-1-b-D-ribofuranosyl-)

1,3,5-Triazin-2(1H)-one,4-(dimethylamino)-1-b-D-ribofuranosyl- structure
27826-77-3 structure
Product Name:1,3,5-Triazin-2(1H)-one,4-(dimethylamino)-1-b-D-ribofuranosyl-
CAS No:27826-77-3
MF:C10H16N4O5
MW:272.257842063904
CID:268727
PubChem ID:161584
Update Time:2025-04-19

1,3,5-Triazin-2(1H)-one,4-(dimethylamino)-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one,4-(dimethylamino)-1-b-D-ribofuranosyl-
    • 4-(Dimethylamino)-1-(β-D-ribofuranosyl)-1,3,5-triazin-2(1H)-one
    • DTXSID80950498
    • 1,3,5-Triazin-2(1H)-one, 4-(dimethylamino)-1-beta-D-ribofuranosyl-
    • BRN 0822155
    • SCHEMBL1152050
    • 27826-77-3
    • 4-(Dimethylamino)-1-pentofuranosyl-1,3,5-triazin-2(1H)-one
    • N(4),N(4)-Dimethyl-5-azacytidine
    • N(sup 4),N(sup 4)-Dimethyl-5-azacytidine
    • 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(dimethylamino)-1,3,5-triazin-2-one
    • 4-(Dimethylamino)-1-beta-D-ribofuranosyl-1,3,5-triazin-2(1H)-one
    • Inchi: 1S/C10H16N4O5/c1-13(2)9-11-4-14(10(18)12-9)8-7(17)6(16)5(3-15)19-8/h4-8,15-17H,3H2,1-2H3/t5-,6-,7-,8-/m1/s1
    • InChI Key: NZHIQLMXOZSBEU-WCTZXXKLSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC(N(C)C)=NC1=O)O)O

Computed Properties

  • Exact Mass: 272.112
  • Monoisotopic Mass: 272.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.68
  • Boiling Point: 480.5°Cat760mmHg
  • Flash Point: 244.4°C
  • Refractive Index: 1.693
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